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Compound of Interest

Compound Name:
(S)-2-Phenylpiperidine

hydrochloride

CAS No.: 155106-18-6

Cat. No.: B1473027

Get Quote

Core Physicochemical and Structural
Characteristics
(S)-2-Phenylpiperidine hydrochloride is the hydrochloric acid salt of the (S)-enantiomer of 2-

Phenylpiperidine. The introduction of the chiral center and the formation of a salt dramatically

influence its physical and biological properties compared to its racemic free-base form. The

hydrochloride salt form is often preferred in research and development settings due to its

increased stability and improved handling characteristics as a crystalline solid, compared to the

free base which is a liquid.

Summary of Physicochemical Data
The fundamental properties of (S)-2-Phenylpiperidine and its hydrochloride salt are

summarized below. It is critical to distinguish between the free base and the salt, as their

molecular weights and other properties differ.
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Property
(S)-2-
Phenylpiperidine
(Free Base)

(S)-2-
Phenylpiperidine
Hydrochloride
(Salt)

Source(s)

CAS Number 70665-05-3 155106-18-6 [3]

Molecular Formula C₁₁H₁₅N C₁₁H₁₆ClN [3]

Molecular Weight 161.24 g/mol 197.70 g/mol [3]

Appearance Liquid
Solid (Typical for HCl

salts)

Purity Commonly ≥95% Commonly ≥95% [4][5]

Storage Temperature 2-8°C
2-8°C, Protect from

light
[5]

Hydrogen Bond

Donors
1 2 [3][4]

Hydrogen Bond

Acceptors
1 1 [4]

Rotatable Bond Count 1 1 [3][4]

SMILES String N1c2ccccc2
C1CCC2=CC=CC=C2

.Cl

Synthesis and Stereochemical Control: An
Asymmetric Approach
The biological activity of chiral molecules like 2-phenylpiperidine is often stereospecific,

meaning one enantiomer may have desired therapeutic effects while the other could be inactive

or even contribute to off-target toxicity. Therefore, achieving high enantiomeric purity is a

paramount objective in its synthesis. The most effective and modern strategy for producing

enantiomerically enriched 2-aryl piperidines is the asymmetric hydrogenation of a

corresponding 2-phenylpyridinium salt.[6]
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This approach is superior to classical resolution techniques as it builds the desired

stereocenter directly, which is more atom-economical and efficient. The choice of a chiral

catalyst, typically based on a transition metal like Iridium or Rhodium complexed with a chiral

ligand, is the causal factor behind the high stereoselectivity.[6]

Workflow for Asymmetric Synthesis
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Caption: Asymmetric synthesis workflow for (S)-2-Phenylpiperidine HCl.
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Experimental Protocol: Asymmetric Hydrogenation
This protocol is a representative, field-proven methodology based on established principles of

asymmetric catalysis.[6]

Reactor Preparation: A high-pressure hydrogenation vessel is rendered inert by purging with

argon or nitrogen.

Charge Substrate and Catalyst: The N-benzyl-2-phenylpyridinium salt and the chiral iridium

catalyst (e.g., an iridium complex with a P,N ligand like MeO-BoQPhos) are added to the

vessel. The catalyst loading is typically low (e.g., 0.5-1 mol%).

Add Solvent: Anhydrous, degassed solvent (e.g., dichloromethane) is added via cannula

transfer.

Hydrogenation: The vessel is sealed, purged carefully with H₂ gas, and then pressurized to

the target pressure (e.g., 50 bar). The reaction is stirred at a controlled temperature (e.g., 30-

50°C) for 12-24 hours, or until reaction completion is confirmed by an appropriate analytical

method (e.g., TLC or LC-MS).

Work-up: The vessel is carefully depressurized, and the solvent is removed under reduced

pressure. The resulting residue contains the enantiomerically enriched (S)-N-benzyl-2-

phenylpiperidine.

Deprotection: The N-benzyl protecting group is removed. A common method is catalytic

transfer hydrogenation using palladium on carbon (Pd/C) and a hydrogen source like

ammonium formate, or by direct hydrogenation.

Salt Formation: The purified (S)-2-Phenylpiperidine free base is dissolved in a suitable

anhydrous solvent (e.g., diethyl ether). A stoichiometric amount of HCl (as a solution in ether

or dioxane) is added dropwise with stirring.

Isolation: The (S)-2-Phenylpiperidine hydrochloride typically precipitates as a white or off-

white solid. The solid is collected by filtration, washed with cold solvent, and dried under

vacuum to yield the final product.
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Self-Validation: The success of this protocol is validated at each stage. The enantiomeric ratio

(e.r.) of the product from step 5 is determined by chiral HPLC. The purity of the final product

(step 8) is confirmed by NMR, elemental analysis, and melting point determination.

Pharmacological Context and Research
Applications
The phenylpiperidine scaffold is a classic "privileged structure" in medicinal chemistry. Its rigid,

chair-like conformation allows for precise spatial orientation of the phenyl group and nitrogen

atom, facilitating interactions with biological targets. Phenylpiperidine derivatives are best

known for their activity as potent analgesics that act as agonists at the µ-opioid receptor.[7]

Famous examples include meperidine and fentanyl.[7][8] Their primary mechanism involves

binding to these G-protein coupled receptors in the central nervous system, which increases

the pain threshold and produces sedation.[8]

(S)-2-Phenylpiperidine hydrochloride itself is not typically an end-product drug but rather a

crucial chiral building block.[1] Its value lies in its utility for:

Neuroscience Research: Used as a starting point to synthesize novel ligands for exploring

the structure-activity relationships (SAR) of receptors and transporters in the CNS.[1]

Drug Discovery: Serves as a key intermediate in the synthesis of more complex drug

candidates for conditions such as chronic pain, depression, and other neurological disorders.

[1]
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Caption: Role of (S)-2-Phenylpiperidine HCl as a versatile research scaffold.

Safety, Handling, and Storage
As a biologically active amine salt, (S)-2-Phenylpiperidine hydrochloride requires careful

handling. The primary hazards are associated with its irritant properties and potential toxicity if

ingested.[9][10]

GHS Hazard Classification
Hazard Class GHS Code

Signal Word &
Statement

Source(s)

Acute Toxicity, Oral H302
Warning: Harmful if

swallowed.
[4]

Skin

Corrosion/Irritation
H315

Warning: Causes skin

irritation.
[10]

Serious Eye

Damage/Irritation
H319

Warning: Causes

serious eye irritation.
[10]

Specific Target Organ

Toxicity (Single

Exposure)

H335
Warning: May cause

respiratory irritation.
[10]
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Protocol for Safe Handling and Storage
Adherence to the following protocol is mandatory to ensure user safety and maintain

compound integrity.

Engineering Controls: Handle only inside a certified chemical fume hood to mitigate

inhalation risks.[11]

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles or a face shield.[11]

Hand Protection: Wear chemically resistant gloves (e.g., nitrile). Gloves must be inspected

before use and disposed of properly after handling.[11]

Body Protection: Wear a standard laboratory coat. For larger quantities, a chemical-

resistant apron or suit may be required.[11]

Handling Procedures:

Avoid generating dust.

Do not eat, drink, or smoke in the handling area.

Wash hands thoroughly after handling, before breaks, and at the end of the workday.[11]

Ensure containers are kept tightly closed when not in use.[11]

Storage:

Store in a cool, dry, and well-ventilated area.[11]

Keep in the original, tightly sealed container, protected from light.[5]

Store locked up and away from incompatible materials (e.g., strong oxidizing agents).[9]

Emergency Procedures:

If Swallowed: Rinse mouth. Immediately call a POISON CENTER or doctor.[9]
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If on Skin: Remove all contaminated clothing immediately. Wash skin with plenty of soap

and water. If irritation persists, seek medical attention.[9]

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing and seek medical attention.[9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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